(2E)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)prop-2-enal
Overview
Description
(2E)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)prop-2-enal, or 3,4-dihydro-2H-1,5-benzodioxepin-7-yl prop-2-enal, is an important organic compound belonging to the family of benzodioxepines. It is a versatile compound that has a wide range of applications in the fields of medicine, chemistry, and biochemistry.
Scientific Research Applications
3,4-dihydro-2H-1,5-benzodioxepin-7-yl prop-2-enal has a wide range of applications in scientific research. It is used in the synthesis of new drugs and pharmaceuticals, as well as in the synthesis of organic compounds with potential biomedical applications. It has also been used in the synthesis of polymers, catalysts, and other materials for industrial applications. Additionally, 3,4-dihydro-2H-1,5-benzodioxepin-7-yl prop-2-enal has been studied for its potential use as an antioxidant and as a potential treatment for cancer.
Mechanism of Action
The exact mechanism of action of 3,4-dihydro-2H-1,5-benzodioxepin-7-yl prop-2-enal is not yet fully understood. However, it is believed to interact with various cellular targets, including enzymes, receptors, and transporters. It is believed to interact with these targets in a variety of ways, including by binding to them, activating them, or inhibiting their activity. Additionally, it is believed to interact with various signaling pathways, including those involved in cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects
3,4-dihydro-2H-1,5-benzodioxepin-7-yl prop-2-enal has been studied for its potential effects on biochemical and physiological processes. It has been shown to have anti-inflammatory and anti-oxidative effects, as well as to have potential anti-cancer effects. Additionally, it has been studied for its potential effects on the central nervous system, as well as its potential to modulate the immune system.
Advantages and Limitations for Lab Experiments
3,4-dihydro-2H-1,5-benzodioxepin-7-yl prop-2-enal has a number of advantages and limitations when used in lab experiments. One of the main advantages is its low cost and availability, which makes it an ideal starting material for many experiments. Additionally, it has a relatively low toxicity, making it safe to use in laboratory settings. However, it is also relatively unstable and can degrade quickly, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for research into 3,4-dihydro-2H-1,5-benzodioxepin-7-yl prop-2-enal. These include further research into its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research could be conducted into its potential use as an antioxidant, its potential to modulate the immune system, and its potential to interact with various cellular targets. Finally, further research could be conducted into its potential to interact with various signaling pathways, as well as its potential to be used in the synthesis of new drugs and pharmaceuticals.
Synthesis Methods
3,4-dihydro-2H-1,5-benzodioxepin-7-yl prop-2-enal can be synthesized using a variety of methods. One of the most common methods is the Wittig reaction, which is a phosphorous-based reaction used to synthesize alkenes. In this method, the starting material is a phosphonium salt, which is reacted with an aldehyde or ketone in the presence of a base. This reaction produces an alkene, which is then reacted with a nucleophile to form the desired product. Other methods of synthesis include the Grignard reaction, the Barton-McCombie reaction, and the Stork enamine reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)prop-2-enal involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "3,4-dihydro-2H-1,5-benzodioxepin-7-carboxaldehyde", "Propenal", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Reduction of 3,4-dihydro-2H-1,5-benzodioxepin-7-carboxaldehyde with sodium borohydride in methanol to yield (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanol", "Step 2: Oxidation of (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanol with sodium chlorite in acetic acid to yield (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetaldehyde", "Step 3: Condensation of (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetaldehyde with propenal in ethanol using sodium hydroxide as a catalyst to yield (2E)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)prop-2-enal" ] } | |
CAS RN |
1563461-31-3 |
Molecular Formula |
C12H12O3 |
Molecular Weight |
204.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
